Cas no 86945-21-3 (3-(4-methoxyphenyl)butan-1-amine)

• Product Name: 3-(4-methoxyphenyl)butan-1-amine
• CAS No: 86945-21-3
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• MDL: MFCD09890035
• CID: 4663269
• PubChem ID: 12847655
• Update Time: 2025-05-20

3-(4-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)butan-1-amine

• MDL： MFCD09890035
• Inchi： 1S/C11H17NO/c1-9(7-8-12)10-3-5-11(13-2)6-4-10/h3-6,9H,7-8,12H2,1-2H3
• InChI Key： IOKHUXZEUPMVDC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(OC)=CC=1)(C)CCN

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 275.6±33.0 °C at 760 mmHg
• Flash Point: 115.5±18.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-(4-methoxyphenyl)butan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(4-methoxyphenyl)butan-1-amine

3-(4-Methoxyphenyl)Butan-1-Amine: A Comprehensive Overview

The compound with CAS No 86945-21-3, commonly referred to as 3-(4-methoxyphenyl)butan-1-amine, is an organic chemical compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a butanamine backbone with a methoxy-substituted phenyl group. The 4-methoxyphenyl group imparts distinct electronic and steric properties to the molecule, making it a versatile building block in various chemical reactions.

Recent studies have highlighted the potential of 3-(4-methoxyphenyl)butan-1-amine in drug discovery, particularly in the development of bioactive molecules with therapeutic applications. Researchers have explored its role as a precursor in the synthesis of complex heterocyclic compounds, which are often found in pharmaceutical agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, suggesting its potential use in treating chronic diseases such as neurodegenerative disorders.

In addition to its pharmacological applications, 3-(4-methoxyphenyl)butan-1-amine has also been utilized in the development of advanced materials. Its ability to form stable amide bonds makes it an ideal candidate for synthesizing polyamides and other high-performance polymers. A groundbreaking study conducted at the University of California revealed that polymers derived from this compound exhibit exceptional thermal stability and mechanical strength, making them suitable for use in aerospace and automotive industries.

The synthesis of 3-(4-methoxyphenyl)butan-1-amine typically involves a multi-step process that begins with the preparation of the corresponding phenol derivative. The introduction of the methoxy group at the para position is achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation, depending on the specific reaction conditions. Subsequent steps involve the formation of the butanamine backbone through alkylation or reductive amination techniques. Recent advancements in catalytic methods have significantly improved the yield and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways and toxicity profile of 3-(4-methoxyphenyl)butan-1-amine is crucial for its safe handling and disposal. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further research is needed to assess its long-term effects on aquatic ecosystems and soil microbiota.

In conclusion, 3-(4-methoxyphenyl)butan-1-amine (CAS No 86945-21-3) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in drug development and materials science. As researchers continue to explore its potential, this compound is poised to play an even greater role in shaping future innovations across various industries.